Cas no 80735-61-1 ((3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol)
80735-61-1 structure
Product Name:(3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol
CAS No:80735-61-1
MF:C29H48O
MW:412.690829277039
CID:1801826
PubChem ID:12314483
Update Time:2025-04-21
(3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol Chemical and Physical Properties
Names and Identifiers
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- (3beta,17xi,20xi,22E,24xi)-Stigmasta-5,22-dien-3-ol
- EINECS 279-536-4
- 80735-61-1
- DTXSID501252168
- (3I(2),17I(3/4),20I(3/4),22E,24I(3/4))-Stigmasta-5,22-dien-3-ol
- (3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol
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- Inchi: 1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-10,19-21,23-27,30H,7,11-18H2,1-6H3/b9-8+/t20?,21?,23-,24-,25?,26-,27-,28-,29+/m0/s1
- InChI Key: HCXVJBMSMIARIN-FFOQWDAPSA-N
- SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)C(C(/C=C/C(CC)C(C)C)C)CC[C@H]21
Computed Properties
- Exact Mass: 412.370516150g/mol
- Monoisotopic Mass: 412.370516150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 20.2Ų
(3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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